Cas no 162190-59-2 (S-[4-(4-acetylsulfanylphenyl)phenyl] ethanethioate)

• Product Name: S-[4-(4-acetylsulfanylphenyl)phenyl] ethanethioate
• CAS No: 162190-59-2
• MF: C₁₆H₁₄O₂S₂
• MW: 302.411161899567
• CID: 2846557
• Update Time: 2023-08-10

S-[4-(4-acetylsulfanylphenyl)phenyl] ethanethioate Chemical and Physical Properties

Names and Identifiers

• S-[4-(4-acetylsulfanylphenyl)phenyl] ethanethioate
• 4,4'-Bis(acetylthio)biphenyl

• Inchi： 1S/C16H14O2S2/c1-11(17)19-15-7-3-13(4-8-15)14-5-9-16(10-6-14)20-12(2)18/h3-10H,1-2H3
• InChI Key： CNCCTWAYTYFKLK-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1C=CC(=CC=1)C1C=CC(=CC=1)SC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• XLogP3: 4.1
• Topological Polar Surface Area: 84.7